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Abstract: This technical guide provides an in-depth analysis of methyl 4-
(methylamino)benzoate, a key aromatic ester derivative utilized in organic synthesis and drug
development. The document details its chemical identity, including a breakdown of its IUPAC
nomenclature, and presents a comprehensive overview of its physicochemical and
spectroscopic properties. Furthermore, it outlines validated protocols for its synthesis and
purification, emphasizing the rationale behind methodological choices. The guide also explores
its applications as a versatile building block in the creation of pharmaceuticals and other
bioactive molecules, supported by authoritative references. This document is intended for
researchers, scientists, and professionals in the field of drug development seeking a thorough
understanding of this important chemical intermediate.

Nomenclature and Chemical Identity

A precise understanding of a compound's name and structure is fundamental to scientific
research. This section elucidates the formal IUPAC name of methyl 4-(methylamino)benzoate
and provides key identifiers and structural properties.
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IUPAC Name Elucidation

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds. The name "methyl 4-(methylamino)benzoate" is
deconstructed as follows:

o Parent Structure: The core of the molecule is a benzene ring with a carboxylic acid ester
group, which is named a "benzoate".[1][2]

o Ester Group: The alkyl group attached to the oxygen of the ester is named first. In this case,
it is a "methyl" group (-CHs).

o Substituents on the Ring: The benzene ring has a substituent attached. Numbering of the
ring begins at the carbon attached to the highest priority functional group, which is the ester
group (C1).

e Amino Group: At the fourth carbon (C4, or the para position), there is a secondary amine
group. This group consists of a nitrogen atom bonded to a hydrogen and a methyl group (-
NHCHSs). This substituent is named "methylamino”.

e Final Assembly: Combining these elements, the systematic name is methyl 4-
(methylamino)benzoate.[3]

Alternative Names and Identifiers

For database searching and material procurement, it is crucial to be aware of synonyms and
standard chemical identifiers.
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Identifier Value Source
CAS Number 18358-63-9 [4][5]
Molecular Formula CoH11NO2 416171
Molecular Weight 165.19 g/mol 31516171
4-(Methylamino)benzoic Acid
Methyl Ester, Methyl p-(N-
Synonyms Methylamino)benzoate, N- [718]
Methyl-4-
methoxycarbonylaniline
LLAMGYUWYUMHCH-
InChlKey [31[4]1[5]
UHFFFAOYSA-N
PubChem CID 140375 [3]

Molecular Structure and Properties

The molecular structure dictates the compound's physical and chemical behavior.

Caption: Chemical structure of methyl 4-(methylamino)benzoate.

Table of Physicochemical Properties:

Property

Value

Notes

Physical Form

White to light yellow or brown

[5](8]

powder/crystals
Melting Point 95 °C [9]
Purity Typically >95% - 98% [5]18]

Soluble in common organic )

. _ Inferred from synthesis
Solubility solvents like methanol,
] protocols.

ethanol, and dichloromethane.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C18358639&Mask=80
https://www.sigmaaldrich.com/SG/en/product/aifchemanxtalpicompany/xpih9bd04044?context=bbe
https://webbook.nist.gov/cgi/inchi?ID=C18358639&Mask=80
https://cymitquimica.com/products/3D-FM69808/18358-63-9/methyl-4-n-methylaminobenzoate/
http://www.plcchemical.com/prodetails-2049.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methylaminobenzoate
https://www.sigmaaldrich.com/SG/en/product/aifchemanxtalpicompany/xpih9bd04044?context=bbe
https://cymitquimica.com/products/3D-FM69808/18358-63-9/methyl-4-n-methylaminobenzoate/
http://www.plcchemical.com/prodetails-2049.html
http://www.plcchemical.com/prodetails-2049.html
https://www.tcichemicals.com/CA/en/p/M3732
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methylaminobenzoate
https://webbook.nist.gov/cgi/inchi?ID=C18358639&Mask=80
https://www.sigmaaldrich.com/SG/en/product/aifchemanxtalpicompany/xpih9bd04044?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methylaminobenzoate
https://www.benchchem.com/product/b8343159/docs?utm_src=pdf-body#methyl-4-methylamino-benzoate-a-comprehensive-technical-guide-for-researchers
https://www.sigmaaldrich.com/SG/en/product/aifchemanxtalpicompany/xpih9bd04044?context=bbe
https://www.tcichemicals.com/CA/en/p/M3732
https://www.tcichemicals.com/AT/en/p/M3732
https://www.sigmaaldrich.com/SG/en/product/aifchemanxtalpicompany/xpih9bd04044?context=bbe
https://www.tcichemicals.com/CA/en/p/M3732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8343159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Analytical Characterization

Validation of the chemical identity and purity of synthesized or purchased methyl 4-
(methylamino)benzoate is critical. The following spectroscopic data are characteristic of the
compound.

Technique Characteristic Features

- Aromatic protons (AA'BB' system): Two
doublets, one for H-2/H-6 (ortho to ester) and
one for H-3/H-5 (ortho to amine).- N-H proton: A

1H NMR broad singlet, chemical shift is solvent-
dependent.- O-CHs (ester) protons: A sharp
singlet at ~3.8 ppm.- N-CHs (amine) protons: A
singlet at ~2.8 ppm.

- Carbonyl carbon (C=0) of the ester at ~167
ppm.- Aromatic carbons: Four distinct signals,
with C4 (attached to N) being the most upfield
and C1 (attached to C=0) being downfield.- O-
CHs carbon at ~51 ppm.- N-CHs carbon at ~30

ppm.[3][10]

13C NMR

- N-H stretch: A sharp peak around 3400 cm~1.-
C=0 stretch (ester): A strong, sharp peak

IR Spectroscopy around 1700-1720 cm~1.- C-N stretch: Around
1300-1350 cm~1.- Aromatic C=C stretches:
Peaks in the 1600-1450 cm™1 region.[4]

- Molecular lon (M*): A peak at m/z = 165,

Mass Spectrometr
P Y corresponding to the molecular weight.[3][4]

Synthesis and Purification

Methyl 4-(methylamino)benzoate can be synthesized through several reliable routes. The
choice of method often depends on the availability of starting materials and desired scale. Two
common approaches are the Fischer esterification of the corresponding carboxylic acid and the
N-methylation of the primary amine precursor.
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Synthetic Route A: Fischer Esterification

This is a direct and classical approach involving the acid-catalyzed reaction of 4-
(methylamino)benzoic acid with methanol.[11][12][13]

Rationale: The Fischer esterification is a robust and well-understood reaction. Using a strong
acid like sulfuric acid (H2S0a4) protonates the carbonyl oxygen of the carboxylic acid, rendering
the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[12]
Since the starting material contains a basic amino group, a stoichiometric amount of acid is
often required to both catalyze the reaction and protonate the amine.[12]

Caption: Workflow for the synthesis via Fischer Esterification.

Detailed Experimental Protocol:

Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-
(methylamino)benzoic acid (5.0 g, 33.1 mmol).

o Reagent Addition: Add methanol (50 mL). Stir the suspension. In a fume hood, carefully and
slowly add concentrated sulfuric acid (3.0 mL, ~56 mmol). A precipitate may form as the
amine salt.

o Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux (~65 °C) using a
heating mantle. Continue heating for 1-2 hours. The solid should dissolve as the reaction
proceeds.

o Workup: Allow the reaction mixture to cool to room temperature. Pour the cooled solution into
a beaker containing 100 mL of ice water.

» Neutralization: While stirring, slowly add a 10% aqueous solution of sodium carbonate
(Na2COs3) until gas evolution ceases and the pH of the solution is approximately 8. A white or
off-white precipitate will form.[13]

« |solation: Collect the solid precipitate by vacuum filtration using a Buchner funnel. Wash the
filter cake with two portions of cold water (2x20 mL).
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 Purification: The crude product can be purified by recrystallization from a methanol/water
mixture to yield the final product as a crystalline solid.

e Drying & Characterization: Dry the purified product under vacuum. Determine the yield and
confirm its identity and purity using melting point analysis, NMR, and/or IR spectroscopy.

Synthetic Route B: N-Methylation of Methyl 4-
Aminobenzoate

An alternative strategy involves the selective mono-N-methylation of the more readily available
methyl 4-aminobenzoate.

Rationale: Selective mono-methylation of primary anilines can be challenging due to
overmethylation, which forms the tertiary amine, as the secondary amine product is often more
nucleophilic than the starting primary amine.[14] However, modern methods using specific
methylating agents and controlled conditions can achieve high selectivity. Reagents like
dimethyl sulfate or methyl iodide in the presence of a mild base, or greener alternatives like
formic acid or methanol with a catalyst, can be employed.[15][16][17] This route is
advantageous if the starting material, 4-(methylamino)benzoic acid, is not readily available.

Applications in Research and Drug Development

Methyl 4-(methylamino)benzoate is not typically an active pharmaceutical ingredient (API)
itself but serves as a crucial building block and intermediate in the synthesis of more complex
molecules.[18]

o Pharmaceutical Scaffolding: The molecule possesses two key functional groups amenable to
further modification: the secondary amine and the methyl ester.

o The amine can undergo acylation, alkylation, or be used in coupling reactions (e.g.,
Buchwald-Hartwig amination) to build more complex structures.

o The ester can be hydrolyzed back to the carboxylic acid for amide bond formation or
reduced to a primary alcohol.

o Bioactive Molecule Synthesis: Derivatives of aminobenzoates are found in a wide range of
therapeutic agents, including local anesthetics and anti-inflammatory drugs.[13] This specific
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scaffold is explored in the development of novel compounds for various therapeutic targets.
For instance, it has been investigated as a component in molecules that inhibit the enzyme
DPP-4, which is relevant to blood glucose regulation.[6]

o Material Science: Aromatic esters and amines are precursors for polymers and
photopolymerization initiators.[11]

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed.

o Hazard Classification: Methyl 4-(methylamino)benzoate is classified as an irritant. It is
known to cause skin irritation (H315) and serious eye irritation (H319).[3][9]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.[19][20]

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust.[19] Avoid contact with skin and eyes.[8][19]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials.[5][19] The compound may be air-sensitive, and storage under
an inert atmosphere is recommended for long-term stability.[9]

Conclusion

Methyl 4-(methylamino)benzoate is a valuable and versatile chemical intermediate with a
well-defined structure and predictable reactivity. A thorough understanding of its nomenclature,
properties, and synthetic methodologies, as detailed in this guide, is essential for its effective
use in research and development. Its bifunctional nature allows for its incorporation into a wide
array of complex molecular architectures, securing its role as a key building block for the
discovery of new pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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